Cas no 120742-25-8 (threo-Pentaric acid,3-deoxy-, 1,4-lactone (9CI))

• Product Name: threo-Pentaric acid,3-deoxy-, 1,4-lactone (9CI)
• CAS No: 120742-25-8
• MF: C₅H₆O₅
• MW: 146.098142147064
• CID: 104968
• PubChem ID: 45084665
• Update Time: 2025-04-18

threo-Pentaric acid,3-deoxy-, 1,4-lactone (9CI) Chemical and Physical Properties

Names and Identifiers

• threo-Pentaric acid,3-deoxy-, 1,4-lactone (9CI)
• threo-Pentaric acid, 3-deoxy-, 1,4-lactone (9CI)
• (2S,4S)-4-Hydroxy-5-oxotetrahydrofuran-2-carboxylic acid
• AKOS006386421
• 120742-25-8

• Inchi： 1S/C5H6O5/c6-2-1-3(4(7)8)10-5(2)9/h2-3,6H,1H2,(H,7,8)/t2-,3-/m0/s1
• InChI Key： BVZWHKDKWJZNOW-HRFVKAFMSA-N
• SMILES： O1C([C@H](C[C@H]1C(=O)O)O)=O

Computed Properties

• Exact Mass: 146.02148
• Monoisotopic Mass: 146.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2
• XLogP3: -0.7

Experimental Properties

• PSA: 83.83